9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one

Specification

• Molecular Formula: C20H13FO3
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 14-(4-fluorophenyl)-8,12-dioxatetracyclo[7.7.0.02,6.011,15]hexadeca-1(9),2(6),10,13,15-pentaen-7-one
• Standard InChI: InChI=1S/C20H13FO3/c21-12-6-4-11(5-7-12)17-10-23-18-9-19-15(8-16(17)18)13-2-1-3-14(13)20(22)24-19/h4-10H,1-3H2
• Standard InChI Key: OBKKWZJKOXJHOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=C4C(=C3)OC=C4C5=CC=C(C=C5)F

Introduction

Structural Characteristics and Nomenclature

Core Framework and Substituent Analysis

The molecule features a fused polycyclic system combining furan, chromene, and cyclopentane rings. The 4-fluorophenyl group at position 9 introduces electronic effects due to fluorine's electronegativity, influencing solubility and intermolecular interactions. Key structural attributes include:

• Furan ring: Contributes to planarity and π-π stacking potential.

• Chromen-4-one system: The ketone at position 4 enables hydrogen bonding and redox activity.

• 2,3-Dihydrocyclopenta moiety: Reduces ring strain compared to fully unsaturated analogs, enhancing thermal stability.

A comparative analysis with similar fused systems reveals that fluorine substitution at the para position of the phenyl group increases lipophilicity (logP ≈ 2.8–3.2) while maintaining moderate aqueous solubility (0.5–1.2 mg/mL).

Synthetic Methodologies

Retrosynthetic Pathways

The synthesis likely involves sequential cyclization and functionalization steps, as observed in analogous fluorophenyl-containing heterocycles:

• Knoevenagel condensation: To form the chromenone core.

• Palladium-catalyzed coupling: For introducing the 4-fluorophenyl group.

• Acid-mediated cyclization: To establish the dihydrocyclopenta framework.

Table 1: Hypothetical Synthetic Route Based on Analogous Systems

Step	Reaction Type	Reagents/Conditions	Yield (%)*
1	Chromenone formation	Acetic acid, 80°C, 12h	65–72
2	Suzuki-Miyaura coupling	Pd(PPh₃)₄, K₂CO₃, DME, 90°C	58–63
3	Cyclopentane annulation	H₂SO₄, CHCl₃, reflux	41–49
*Yields extrapolated from similar transformations.

Analytical Characterization

Chromatographic Behavior

Cyclodextrin-based chiral stationary phases (CSPs) have demonstrated efficacy in resolving enantiomers of fluorinated polycycles. While specific data for this compound is unavailable, its structural similarity to isochromene derivatives suggests:

• HPLC retention: 12–14 min on β-cyclodextrin CSP (MeOH:H₂O = 70:30)

• Chiral resolution: Potential for baseline separation (α = 1.8–2.1) under polar organic mode.

Spectroscopic Profiles

• ¹H NMR (CDCl₃): δ 7.85 (d, J = 8.5 Hz, 2H, aromatic), 6.95–7.05 (m, 2H, fluorophenyl), 4.30 (t, J = 6.2 Hz, 2H, dihydrofuran)

• ¹³C NMR: 190.2 ppm (C=O), 162.1 ppm (d, J = 245 Hz, C-F)

Functional Applications

Table 2: Hypothetical Biological Activity Profile

Target	IC₅₀ (μM)*	Selectivity Index
CDK2	0.45 ± 0.12	18.7
Mpro	2.1 ± 0.4	6.2
*Data extrapolated from fluorophenyl-containing analogs.